Cas no 951624-83-2 (5-(Trifluoromethyl)nicotinonitrile)

5-(Trifluoromethyl)nicotinonitrile structure
951624-83-2 structure
Product Name:5-(Trifluoromethyl)nicotinonitrile
CAS No:951624-83-2
MF:C7H3F3N2
MW:172.107331514359
MDL:MFCD07368841
CID:797051
PubChem ID:329762773
Update Time:2024-10-25

5-(Trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)nicotinonitrile
    • 3- Pyridinecarbonitrile, 5-(trifluoromethyl)-
    • 5-(trifluoromethyl)pyridine-3-carbonitrile
    • 5-Trifluoromethyl-nicotinonitrile
    • 3-cyano-5-(trifluoromethyl)pyridine
    • HAWFNLPVIMFXGB-UHFFFAOYSA-N
    • BBL100524
    • FCH836111
    • STL554318
    • SBB088575
    • 5-(Trifluoromethyl)-3-Pyridinecarbonitrile
    • AB0037536
    • ST2406040
    • AX8101439
    • Y4824
    • 3-Pyridinecarbonitrile,5-(trifluor
    • 5-(Trifluoromethyl)-3-pyridinecarbonitrile (ACI)
    • AKOS005254481
    • 951624-83-2
    • SCHEMBL2749165
    • DS-13080
    • SY104279
    • CS-0187077
    • AC-29121
    • J-516452
    • MFCD07368841
    • DTXSID00651258
    • O11315
    • 5-(Trifluoromethyl)pyridine-3-carbonitrile, 95%
    • 3-Pyridinecarbonitrile,5-(trifluoromethyl)-
    • MDL: MFCD07368841
    • Inchi: 1S/C7H3F3N2/c8-7(9,10)6-1-5(2-11)3-12-4-6/h1,3-4H
    • InChI Key: HAWFNLPVIMFXGB-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(C(F)(F)F)C=NC=1

Computed Properties

  • Exact Mass: 172.02500
  • Monoisotopic Mass: 172.02483259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 36.7

Experimental Properties

  • Melting Point: 42-46 °C
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • PSA: 36.68000
  • LogP: 1.97208

5-(Trifluoromethyl)nicotinonitrile Security Information

5-(Trifluoromethyl)nicotinonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Trifluoromethyl)nicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023804-1g
5-(Trifluoromethyl)nicotinonitrile
951624-83-2 95%
1g
2453.0CNY 2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023804-5g
5-(Trifluoromethyl)nicotinonitrile
951624-83-2 95%
5g
12516.0CNY 2021-07-06
TRC
T797148-50mg
5-(Trifluoromethyl)nicotinonitrile
951624-83-2
50mg
$ 50.00 2022-06-02
TRC
T797148-100mg
5-(Trifluoromethyl)nicotinonitrile
951624-83-2
100mg
$ 65.00 2022-06-02
TRC
T797148-500mg
5-(Trifluoromethyl)nicotinonitrile
951624-83-2
500mg
$ 185.00 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VC385-200mg
5-(Trifluoromethyl)nicotinonitrile
951624-83-2 95+%
200mg
617.0CNY 2021-08-04
Chemenu
CM109773-1g
5-(Trifluoromethyl)nicotinonitrile
951624-83-2 95%
1g
$211 2021-08-06
Chemenu
CM109773-1g
5-(Trifluoromethyl)nicotinonitrile
951624-83-2 95%
1g
$*** 2023-05-29
abcr
AB435927-1 g
5-(Trifluoromethyl)nicotinonitrile; .
951624-83-2
1g
€195.80 2022-06-10
abcr
AB435927-5 g
5-(Trifluoromethyl)nicotinonitrile; .
951624-83-2
5g
€569.20 2022-06-10

5-(Trifluoromethyl)nicotinonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ;  overnight, rt → 80 °C; 80 °C → rt
Reference
Preparation of (3-hydroxy-4-amino-butan-2-yl)-3-[2-(thiazol-2-yl)pyrrolidine-1-carbonyl]benzamide derivatives and related compounds as selective beta-secretase inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ;  overnight, rt → 80 °C; 80 °C → rt
Reference
Isophthalamide compounds which inhibit beta-secretase activity and their preparation, pharmaceutical compositions and use in the treatment of Alzheimer's disease
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium acetate ,  2451224-01-2 Catalysts: 4,4′-Dimethyl-2,2′-bipyridine ,  Copper bromide (CuBr) ,  Iridium(1+), bis[5-fluoro-2-(5-methyl-2-pyridinyl-κN)phenyl-κC](1,10-phenanthrol… Solvents: Acetonitrile ;  5 min, rt
1.2 Reagents: Oxygen ;  16 h
Reference
Metallaphotoredox Perfluoroalkylation of Organobromides
Zhao, Xiangbo; MacMillan, David W. C., Journal of the American Chemical Society, 2020, 142(46), 19480-19486

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-trisilanol ,  Cuprate(2-), tetrabromo-, dilithium Catalysts: Iridium(1+), [4,4′-bis(trifluoromethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-difluor… Solvents: Acetone ;  8 - 24 h, 35 °C
1.2 Reagents: Oxygen
Reference
A radical approach to the copper oxidative addition problem: Trifluoromethylation of bromoarenes
Le, Chip ; Chen, Tiffany Q. ; Liang, Tao ; Zhang, Patricia ; MacMillan, David W. C., Science (Washington, 2018, 360(6392), 1010-1014

Production Method 5

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  8 h, 100 °C
Reference
Copper-Mediated Perfluoroalkylation of Heteroaryl Bromides with (phen)CuRF
Mormino, Michael G.; Fier, Patrick S.; Hartwig, John F., Organic Letters, 2014, 16(6), 1744-1747

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium fluoride Solvents: Dimethylformamide ;  8 h, 140 °C
Reference
Decarboxylative Trifluoromethylating Reagent [Cu(O2CCF3)(phen)] and Difluorocarbene Precursor [Cu(phen)2][O2CCF2Cl]
Lin, Xiaoxi; Hou, Chuanqi; Li, Haohong; Weng, Zhiqiang, Chemistry - A European Journal, 2016, 22(6), 2075-2084

Production Method 7

Reaction Conditions
Reference
Cyanotriazole compounds as stimulators of citric acid cycle activity and their preparation
, World Intellectual Property Organization, , ,

5-(Trifluoromethyl)nicotinonitrile Raw materials

5-(Trifluoromethyl)nicotinonitrile Preparation Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.